Cas no 2034305-84-3 (5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034305-84-3
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5334124
• Update Time: 2025-11-06

5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-(naphthalen-1-ylsulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-naphthalen-1-ylsulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C15H15NO3S/c17-20(18,16-9-13-8-12(16)10-19-13)15-7-3-5-11-4-1-2-6-14(11)15/h1-7,12-13H,8-10H2
• InChI Key： BFUAITJGBLEBPR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(N1CC2CC1CO2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 472
• XLogP3: 2.2
• Topological Polar Surface Area: 55

Additional information on 5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

Exploring the Unique Properties and Applications of 5-(Naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034305-84-3)

In the realm of organic chemistry and pharmaceutical research, 5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034305-84-3) has emerged as a compound of significant interest. This bicyclic sulfonamide derivative combines a naphthalene sulfonyl moiety with a 2-oxa-5-azabicyclo[2.2.1]heptane scaffold, offering unique structural features that make it valuable for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a molecular scaffold for designing bioactive compounds, given its rigid bicyclic framework and sulfonamide functionality.

The compound's CAS number 2034305-84-3 is often searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Its structure is characterized by a bicyclic core, which enhances stereochemical control—a critical factor in developing enantioselective catalysts or chiral drugs. Recent studies highlight its utility in kinase inhibition and GPCR modulation, aligning with trends in targeted cancer therapies and neurological disorder research. The naphthalene-1-sulfonyl group further contributes to its lipophilicity, influencing membrane permeability—a hot topic in drug delivery optimization.

From a synthetic perspective, 5-(naphthalene-1-sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane exemplifies modern green chemistry principles. Its preparation often involves atom-economical reactions, reducing waste generation—a priority for sustainable pharmaceutical manufacturing. Computational chemists also leverage this compound to study molecular docking and QSAR modeling, addressing frequent queries about AI-driven drug design. These applications resonate with industry demands for high-throughput screening and virtual compound libraries.

Beyond pharmaceuticals, the compound’s azabicyclo[2.2.1]heptane skeleton attracts attention in agrochemical innovation. Its structural mimicry of natural alkaloids makes it a candidate for developing eco-friendly pesticides, a trending focus amid global food security debates. Additionally, material scientists explore its derivatives for organic electronics, capitalizing on the naphthalene group’s π-conjugation properties—a niche yet rapidly growing field.

In summary, CAS 2034305-84-3 represents a versatile building block bridging multiple disciplines. Its sulfonamide linkage and bicyclic heterocycle offer endless possibilities, from precision medicine to smart materials. As research progresses, this compound is poised to answer pressing questions in structure-activity relationships and sustainable synthesis, cementing its place in contemporary scientific discourse.